Cas no 2639460-19-6 (1-(benzyloxy)carbonyl-4-(chloromethyl)piperidine-4-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-4-(chloromethyl)piperidine-4-carboxylic acid
• CAS No: 2639460-19-6
• MF: C₁₅H₁₈ClNO₄
• MW: 311.760723590851
• CID: 5643524
• PubChem ID: 165902707
• Update Time: 2025-06-14

1-(benzyloxy)carbonyl-4-(chloromethyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(benzyloxy)carbonyl]-4-(chloromethyl)piperidine-4-carboxylic acid
• 2639460-19-6
• EN300-27782608
• 1-(benzyloxy)carbonyl-4-(chloromethyl)piperidine-4-carboxylic acid

• Inchi： 1S/C15H18ClNO4/c16-11-15(13(18)19)6-8-17(9-7-15)14(20)21-10-12-4-2-1-3-5-12/h1-5H,6-11H2,(H,18,19)
• InChI Key： ODDLBXCQCKJDQO-UHFFFAOYSA-N
• SMILES： ClCC1(C(=O)O)CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 311.0924357g/mol
• Monoisotopic Mass: 311.0924357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(benzyloxy)carbonyl-4-(chloromethyl)piperidine-4-carboxylic acid

Comprehensive Overview of 1-(benzyloxy)carbonyl-4-(chloromethyl)piperidine-4-carboxylic acid (CAS No. 2639460-19-6)

1-(benzyloxy)carbonyl-4-(chloromethyl)piperidine-4-carboxylic acid (CAS No. 2639460-19-6) is a specialized piperidine derivative with significant applications in pharmaceutical and organic synthesis. This compound features a benzyloxycarbonyl (Cbz) protecting group and a chloromethyl functional group, making it a versatile intermediate for drug discovery and peptide chemistry. Its unique structure enables selective modifications, aligning with the growing demand for high-purity building blocks in medicinal chemistry.

In recent years, the interest in piperidine-based compounds has surged due to their role in developing CNS-targeting therapeutics and enzyme inhibitors. Researchers frequently search for "synthetic routes for Cbz-protected piperidines" or "chloromethyl piperidine derivatives in drug design," reflecting its relevance in modern R&D. The compound’s carboxylic acid moiety further enhances its utility in conjugation reactions, addressing trends in bioconjugation and prodrug development.

From a synthetic perspective, 2639460-19-6 is valued for its stability under standard conditions and compatibility with amide coupling reagents like HATU or EDC. This aligns with industry preferences for scalable intermediates that minimize purification steps. Environmental considerations also drive innovation, as greener alternatives for protecting group strategies gain traction—though the Cbz group remains widely used due to its balance of reactivity and ease of removal.

Analytical characterization of this compound typically involves HPLC purity assays, NMR spectroscopy, and mass spectrometry, ensuring compliance with stringent pharmaceutical-grade standards. FAQs such as "how to store chloromethyl piperidine derivatives" highlight user concerns about stability; recommendations include inert atmospheres and low-temperature storage to prevent degradation.

The broader significance of 1-(benzyloxy)carbonyl-4-(chloromethyl)piperidine-4-carboxylic acid lies in its adaptability to structure-activity relationship (SAR) studies. As drug developers explore targeted therapies, this compound’s modular design supports rapid analog generation—a key advantage in high-throughput screening platforms. Its CAS registry (2639460-19-6) ensures precise identification across global supply chains, critical for GMP manufacturing.

Emerging applications in biodegradable polymers and linker chemistry for ADCs (Antibody-Drug Conjugates) further expand its industrial footprint. With the rise of AI-assisted molecular design, datasets referencing this compound contribute to predictive models for reactivity optimization—addressing search queries like "computational tools for piperidine derivative reactivity."

In summary, CAS No. 2639460-19-6 exemplifies the intersection of classical organic chemistry and cutting-edge pharmaceutical innovation. Its dual functionality as a protected amine and carboxylic acid positions it as a cornerstone in synthesizing next-generation bioactive molecules, resonating with contemporary research priorities and sustainable chemistry initiatives.